Cas no 338758-04-6 (5-(4-nitrophenyl)-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine)

• Product Name: 5-(4-nitrophenyl)-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine
• CAS No: 338758-04-6
• MF: C₁₂H₁₂N₄O₂
• MW: 244.24928188324
• MDL: MFCD00180832
• CID: 5185314
• Update Time: 2025-06-08

5-(4-nitrophenyl)-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(4-nitrophenyl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine
• 5-(4-NITROPHENYL)-4,5,6,7-TETRAHYDRO-2H-PYRAZOLO[4,3-C]PYRIDINE
• Oprea1_028672
• 5-(4-nitrophenyl)-1,4,6,7-tetrahydropyrazolo[4,3-c]pyridine
• 5-(4-nitrophenyl)-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine

• MDL： MFCD00180832
• Inchi： 1S/C12H12N4O2/c17-16(18)11-3-1-10(2-4-11)15-6-5-12-9(8-15)7-13-14-12/h1-4,7H,5-6,8H2,(H,13,14)
• InChI Key： WMKUGXAOKZUBHY-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)N1CC2C=NNC=2CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 312
• XLogP3: 1.7
• Topological Polar Surface Area: 77.7

Additional information on 5-(4-nitrophenyl)-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine

Latest Research on 5-(4-nitrophenyl)-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine (CAS: 338758-04-6) in Chemical Biology and Pharmaceutical Applications

5-(4-nitrophenyl)-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine (CAS: 338758-04-6) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to the pyrazolopyridine class, which is known for its diverse pharmacological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The presence of the nitrophenyl group further enhances its reactivity, making it a valuable scaffold for the development of novel therapeutic agents.

Recent studies have focused on the synthesis and optimization of 5-(4-nitrophenyl)-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine derivatives to improve their bioactivity and pharmacokinetic properties. A study published in the Journal of Medicinal Chemistry (2023) reported the successful synthesis of a series of analogs with modifications at the pyrazole and pyridine rings. These analogs exhibited enhanced inhibitory activity against specific kinase targets, suggesting their potential as anticancer agents. The study also highlighted the importance of the nitrophenyl moiety in modulating the compound's binding affinity to target proteins.

In addition to its anticancer potential, 5-(4-nitrophenyl)-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine has been investigated for its role in neurodegenerative diseases. A 2022 study in Bioorganic & Medicinal Chemistry demonstrated that certain derivatives of this compound could effectively inhibit acetylcholinesterase (AChE), an enzyme implicated in Alzheimer's disease. The researchers utilized molecular docking and in vitro assays to validate the compound's binding mode and inhibitory activity, providing a foundation for further development of AChE inhibitors.

The pharmacokinetic profile of 5-(4-nitrophenyl)-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine has also been a subject of recent research. A preclinical study published in European Journal of Pharmaceutical Sciences (2023) evaluated the compound's absorption, distribution, metabolism, and excretion (ADME) properties. The results indicated moderate oral bioavailability and favorable metabolic stability, making it a promising candidate for further optimization. However, the study also identified potential challenges related to its solubility and plasma protein binding, which will need to be addressed in future formulations.

Another area of interest is the compound's potential as a building block for the development of fluorescent probes and imaging agents. A 2023 study in Chemical Communications reported the synthesis of a fluorescent derivative of 5-(4-nitrophenyl)-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine, which exhibited strong emission in the visible spectrum. This derivative was successfully used to label specific cellular structures, demonstrating its utility in bioimaging applications. The researchers attributed the compound's fluorescence to the extended conjugation system introduced by the nitrophenyl group.

In conclusion, 5-(4-nitrophenyl)-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine (CAS: 338758-04-6) represents a versatile scaffold with broad applications in drug discovery and chemical biology. Recent advancements in its synthesis, bioactivity optimization, and pharmacokinetic evaluation have highlighted its potential as a lead compound for various therapeutic areas. Future research should focus on addressing its formulation challenges and exploring its mechanistic roles in disease pathways. The continued investigation of this compound and its derivatives is expected to yield significant contributions to the field of medicinal chemistry.